Undecaprenyl-mpda monophosphate

• Molecular Formula: C55H91O4P
• Molecular Weight: 847.3 g/mol
• InChI: InChI=1S/C55H91O4P/c1-45(2)23-13-24-46(3)25-14-26-47(4)27-15-28-48(5)29-16-30-49(6)31-17-32-50(7)33-18-34-51(8)35-19-36-52(9)37-20-38-53(10)39-21-40-54(11)41-22-42-55(12)43-44-59-60(56,57)58/h23,25,27,29,31,33,35,37,39,41,43H,13-22,24,26,28,30,32,34,36,38,40,42,44H2,1-12H3,(H2,56,57,58)/b46-25+,47-27+,48-29-,49-31-,50-33-,51-35-,52-37-,53-39-,54-41-,55-43-
• InChIKey: UFPHFKCTOZIAFY-NTDVEAECSA-N

Undecaprenyl-mpda monophosphate: Properties for Research Procurement

Undecaprenyl-mpda monophosphate is a synthetic ester product with the molecular formula C55H91O4P and a molecular weight of 847.28 . The compound's diammonium salt form (CAS 2892318-47-5) serves as an analytical reference standard for the quantification of undecaprenol, a critical lipid carrier in bacterial cell wall biosynthesis .

1 Analytical reference standard for undecaprenol quantification

2 Supports bacterial cell wall biosynthesis research

3 Diammonium salt form suitable for calibration workflows

Undecaprenyl-mpda monophosphate: Substitution Challenges

No high-strength differential evidence was identified to support substitution claims. The compound is consistently described as an "ester product" in vendor literature without reported biological activity [1], limiting any quantitative assessment of its interchangeability with other undecaprenyl phosphate analogs. Its primary documented utility is as a calibration standard for undecaprenol quantification , a function that may not be shared by all class members.

Risk

Calibration-standard function may not be shared by other undecaprenyl phosphate analogs

Risk

Reported lack of biological activity data limits interchangeability assessment for non-analytical uses

• [1] PeptideDB. Undecaprenyl-mpda monophosphate. Product Information. View Source

Undecaprenyl-mpda monophosphate: Quantitative Evidence

Undecaprenyl-mpda monophosphate: Primary Applications

Undecaprenol Quantification

Undecaprenyl-mpda monophosphate diammonium is specifically utilized as a quantitative standard to generate calibration curves for the accurate measurement of undecaprenol . This application is critical for researchers studying bacterial cell wall biosynthesis, where undecaprenol serves as a key lipid carrier.

Pure Compound Procurement

The compound is available from multiple vendors for research use, with defined physicochemical properties including molecular weight (847.28), predicted density (0.952±0.06 g/cm³), and predicted boiling point (838.8±75.0 °C) . This provides a baseline for experiments requiring a well-characterized, pure chemical.

Application

Selection Property

Validation Focus

Undecaprenol quantification

Calibration standard suitability

Calibration curve linearity, recovery in target matrix

Pure compound procurement

Physicochemical characterization (MW, density, boiling point)

Identity confirmation, purity verification per lot